Cas no 29124-56-9 (1-(2-amino-5-bromophenyl)ethan-1-one)

• Product Name: 1-(2-amino-5-bromophenyl)ethan-1-one
• CAS No: 29124-56-9
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD09834638
• CID: 53434
• PubChem ID: 11074746
• Update Time: 2025-06-08

1-(2-amino-5-bromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-5-bromophenyl)ethanone
• 2'-Amino-5'-bromoacetophenone
• 2-amino-5-bromoacetophenone
• 5'-bromo-2'-aminoacetophenone
• 1-(2-AMINO-5-BROMOPHENYL)ETHAN-1-ONE
• Ethanone, 1-(2-amino-5-bromophenyl)-
• PubChem15829
• 2-Acetyl-4-bromoaniline
• KSC494K6N
• JCGVHKOIDFMQER-UHFFFAOYSA-N
• EBD52815
• 2-amino-5-bromophenyl methyl ketone
• CL8628
• 1-(5-bromo-2-aminophenyl)-ethanone
• 1-(2-amino-5-bromophenyl)-ethanone
• MB07776
• 1-(2-Amino-5-bromo-phenyl)-ethanone
• GS-4501
• DTXSID50454291
• AKOS015854770
• 2 inverted exclamation mark -Amino-5 inverted exclamation mark -bromoacetophenone
• SY025672
• 29124-56-9
• FT-0717049
• CS-W004802
• EN300-123169
• A819776
• MFCD09834638
• J-502928
• AC-25218
• 1-(2-amino-5-bromo-phenyl)ethanone
• SCHEMBL79936
• DB-068068
• 1-(2-amino-5-bromophenyl)ethan-1-one

• MDL： MFCD09834638
• Inchi： 1S/C8H8BrNO/c1-5(11)7-4-6(9)2-3-8(7)10/h2-4H,10H2,1H3
• InChI Key： JCGVHKOIDFMQER-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(C)=O)C=1)N

Computed Properties

• Exact Mass: 212.97900
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.535
• Melting Point: 81-84°C
• Boiling Point: 302.244°C at 760 mmHg
• Flash Point: 136.592°C
• Refractive Index: 1.608
• PSA: 43.09000
• LogP: 2.81510

1-(2-amino-5-bromophenyl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-amino-5-bromophenyl)ethan-1-one

Research Brief on 1-(2-amino-5-bromophenyl)ethan-1-one (CAS: 29124-56-9): Recent Advances and Applications

The compound 1-(2-amino-5-bromophenyl)ethan-1-one (CAS: 29124-56-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings and advancements related to this compound, providing insights into its synthetic utility, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(2-amino-5-bromophenyl)ethan-1-one as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a target implicated in B-cell malignancies and autoimmune diseases. The study employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its applications in oncology, recent investigations have explored the antimicrobial potential of 1-(2-amino-5-bromophenyl)ethan-1-one derivatives. A 2024 report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of Schiff base derivatives from this compound, which displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the compound's role in addressing the urgent need for new antimicrobial agents in the face of rising antibiotic resistance.

From a synthetic chemistry perspective, advancements in the preparation of 1-(2-amino-5-bromophenyl)ethan-1-one have been reported, with a focus on green chemistry principles. A recent Organic Process Research & Development article detailed an improved catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to enhance yield and reduce environmental impact. This methodological innovation is expected to facilitate large-scale production and further exploration of the compound's applications.

Looking ahead, the versatility of 1-(2-amino-5-bromophenyl)ethan-1-one continues to inspire research across multiple therapeutic areas. Ongoing studies are investigating its potential in neurodegenerative disease drug development, leveraging its ability to modulate key enzymatic pathways. As the compound's pharmacological profile becomes increasingly well-characterized, it is poised to play a pivotal role in the next generation of targeted therapies.